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Compound of Interest

Compound Name: 5-Bromo-2-ethoxybenzonitrile

Cat. No.: B1270677

An In-depth Technical Guide to the Safe Handling of 5-Bromo-2-ethoxybenzonitrile

This technical guide provides comprehensive safety information and handling procedures for 5-
Bromo-2-ethoxybenzonitrile, geared towards researchers, scientists, and professionals in
drug development. Due to the limited availability of detailed experimental data for this specific
compound, this guide combines information from its Safety Data Sheet (SDS) with general
safety protocols for substituted benzonitriles and other nitrile compounds.

Chemical Identification and Physical Properties

5-Bromo-2-ethoxybenzonitrile is a substituted aromatic nitrile. Detailed experimental data on
its physical properties are not readily available in the public domain. The table below
summarizes available and anticipated data.
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Property Value

Chemical Name 5-Bromo-2-ethoxybenzonitrile
CAS Number 279263-03-5

Molecular Formula CoHsBrNO

Molecular Weight 226.07 g/mol

Appearance Data not available (likely a solid)
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Density Data not available

Hazard Identification and Classification

5-Bromo-2-ethoxybenzonitrile is classified as a hazardous substance. The following table
summarizes its GHS classification as per available Safety Data Sheets.[1]

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

. H312: Harmful in contact with
Acute toxicity, Dermal Category 4

skin

Skin corrosion/irritation Category 2 H315: Causes skin irritation
Serious eye damage/eye H319: Causes serious eye
L Category 2A o
irritation irritation
Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific target organ toxicity — H335: May cause respiratory

) Category 3 o
single exposure irritation

Signal Word: Warning
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Toxicological Information

Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for 5-Bromo-2-ethoxybenzonitrile are not available. The hazard
classification indicates that the substance is harmful through oral, dermal, and inhalation routes
of exposure.

Route of Exposure Toxicity

Oral Harmful if swallowed.[1]

Harmful in contact with skin. Causes skin

Dermal N
irritation.[1]
i Harmful if inhaled. May cause respiratory
Inhalation o
irritation.[1]
Eyes Causes serious eye irritation.[1]

Experimental Protocols and Safe Handling

Due to the lack of specific published experimental protocols for 5-Bromo-2-
ethoxybenzonitrile, this section provides a general workflow for its safe handling based on the
known hazards of substituted benzonitriles.

Engineering Controls

o All work with 5-Bromo-2-ethoxybenzonitrile should be conducted in a well-ventilated
laboratory.

» A certified chemical fume hood is required for all procedures that may generate dust or
aerosols.

Personal Protective Equipment (PPE)
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The following PPE should be worn at all times when handling this compound:

PPE Type

Specification

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile,
neoprene). Gloves should be inspected before

use and changed immediately if contaminated.

[21(31[4]

Skin and Body Protection

Alab coat or chemical-resistant apron. Closed-

toe shoes are mandatory.[5]

Respiratory Protection

For operations with a high potential for aerosol
generation, a NIOSH-approved respirator with

an appropriate cartridge may be necessary.

General Handling Procedures

o Avoid direct contact with the substance.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Use spark-proof tools and avoid sources of i

Keep containers tightly closed when not in use.

gnition.

Experimental Workflow Diagram

The following diagram illustrates a safe handling workflow for laboratory use of 5-Bromo-2-

ethoxybenzonitrile.
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Preparation Handling Cleanup & Disposal
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Caption: Safe handling workflow for 5-Bromo-2-ethoxybenzonitrile.

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.[1]

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration. Do not use mouth-to-mouth
resuscitation. Call a physician.
Immediately remove all contaminated clothing.
Skin Contact Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes. Get

medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) o ]
mouth with water. Call a physician or poison

control center immediately.

Storage and Disposal
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the chemical to enter drains.

This guide is intended to provide a framework for the safe handling of 5-Bromo-2-
ethoxybenzonitrile. It is imperative that all users consult the full Safety Data Sheet and
conduct a thorough risk assessment before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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